Cas no 2680669-49-0 (benzyl N-(4-fluoro-2-methyl-6-sulfanylphenyl)carbamate)

• Product Name: benzyl N-(4-fluoro-2-methyl-6-sulfanylphenyl)carbamate
• CAS No: 2680669-49-0
• MF: C₁₅H₁₄FNO₂S
• MW: 291.340566158295
• CID: 5632109
• PubChem ID: 165922716
• Update Time: 2025-06-16

benzyl N-(4-fluoro-2-methyl-6-sulfanylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28288439
• benzyl N-(4-fluoro-2-methyl-6-sulfanylphenyl)carbamate
• 2680669-49-0

• Inchi： 1S/C15H14FNO2S/c1-10-7-12(16)8-13(20)14(10)17-15(18)19-9-11-5-3-2-4-6-11/h2-8,20H,9H2,1H3,(H,17,18)
• InChI Key： AHMVCHLAZSOSKV-UHFFFAOYSA-N
• SMILES： SC1=CC(=CC(C)=C1NC(=O)OCC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 291.07292802g/mol
• Monoisotopic Mass: 291.07292802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 39.3Ų

Additional information on benzyl N-(4-fluoro-2-methyl-6-sulfanylphenyl)carbamate

Introduction to Benzyl N-(4-fluoro-2-methyl-6-sulfanylphenyl)carbamate (CAS No. 2680669-49-0)

Benzyl N-(4-fluoro-2-methyl-6-sulfanylphenyl)carbamate, a compound with the chemical identifier CAS No. 2680669-49-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The structural features of this molecule, particularly the presence of a benzyl group and a N-(4-fluoro-2-methyl-6-sulfanylphenyl) moiety, contribute to its unique chemical properties and biological activities.

The benzyl group is a well-known pharmacophore in medicinal chemistry, often used to enhance the solubility and bioavailability of active pharmaceutical ingredients (APIs). Its stability under various chemical conditions makes it an attractive component in the design of novel compounds. On the other hand, the 4-fluoro-2-methyl-6-sulfanylphenyl part of the molecule introduces fluorine, methyl, and sulfur atoms, which are known to modulate the electronic and steric properties of the aromatic ring. These modifications can significantly influence the compound's interactions with biological targets, making it a promising candidate for further investigation.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The fluorine atom in this molecule can participate in hydrophobic interactions and π-stacking, which are crucial for drug-receptor binding. Additionally, the methyl and sulfur substituents can provide further conformational flexibility and electronic effects that fine-tune the compound's biological activity.

The synthesis of Benzyl N-(4-fluoro-2-methyl-6-sulfanylphenyl)carbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the carbamate group at the nitrogen position is particularly critical, as it can affect both the reactivity and stability of the molecule. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are often employed to achieve high yields and purity.

One of the most compelling aspects of this compound is its potential application in the development of new therapeutic agents. The structural motifs present in Benzyl N-(4-fluoro-2-methyl-6-sulfanylphenyl)carbamate suggest that it may exhibit activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, studies have shown that similar compounds can interact with enzymes such as kinases and proteases, which are often implicated in cancer and inflammatory diseases.

Recent research has highlighted the importance of fluorinated aromatic compounds in oncology drug development. The presence of fluorine atoms can enhance the bioavailability and selectivity of anti-cancer agents by improving their ability to bind to specific molecular targets. Additionally, sulfur-containing heterocycles have been reported to exhibit anti-inflammatory properties by modulating signaling pathways associated with inflammation.

The pharmacokinetic profile of Benzyl N-(4-fluoro-2-methyl-6-sulfanylphenyl)carbamate is another area of interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential as a drug candidate. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic properties due to its structural features, which could enhance its therapeutic efficacy while minimizing side effects.

In conclusion, Benzyl N-(4-fluoro-2-methyl-6-sulfanylphenyl)carbamate represents a promising compound with significant potential in pharmaceutical applications. Its unique structural features and reported biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play an increasingly important role in drug discovery and development.